Cas no 18990-42-6 (Scandium tris(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate)

• Product Name: Scandium tris(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate
• CAS No: 18990-42-6
• MF: C₁₅H₆F₁₈O₆Sc
• MW: 669.131718158722
• CID: 230759
• PubChem ID: 24878560
• Update Time: 2025-10-16

Scandium tris(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate Chemical and Physical Properties

Names and Identifiers

• Scandium, tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O)-
• Scandium, tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-
• tris[(Z)-4,4,4-trifluoro-3-oxo-1-(trifluoromethyl)but-1-enoxy]scandium
• Scandium hexafluoracetylacetonate
• Scandium(lll) hexafluoroacetylacetonate
• SCANDIUM(III) HEXAFLUOROACETYLACETONATE
• (E)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one:scandium
• Scandium, tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O'-)
• Scandium,tris(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-,(OC-6-11)-
• 18990-42-6
• (Z)-1,1,1,5,5,5-Hexafluoro-4-hydroxypent-3-en-2-one;scandium
• Scandium tris(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate

• MDL： MFCD00070432
• Inchi： 1S/3C5H2F6O2.Sc/c3*6-4(7,8)2(12)1-3(13)5(9,10)11;/h3*1,12H;/b3*2-1-;
• InChI Key： TYMLPCFNCNGMDK-JVUUZWNBSA-N
• SMILES： [Sc].FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F.FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F

Computed Properties

• Exact Mass: 668.94348
• Monoisotopic Mass: 158.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 834
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 38.9

Experimental Properties

• Melting Point: 93-96 °C
• Boiling Point: 93-96 °C(lit.)
• PSA: 111.9
• LogP: 6.13470

Scandium tris(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38